Marsupial Antifeedant Activity Comparison
Jensenone exhibits selective antifungal activity against Candida albicans with an IC50 of 5.5 μg/mL, distinguishing it from other formylated acylphloroglucinols [1]. In the same assay system, jensenone was ineffective against Cryptococcus neoformans and methicillin-resistant Staphylococcus aureus, whereas synthetic analogue 34 showed broader and more potent antifungal activity with IC50 values of 2.0 μg/mL and 2.5 μg/mL against C. albicans and C. neoformans, respectively [1]. Grandinol, another naturally occurring monomeric FPC, also demonstrated mild to moderate antimicrobial activities, though head-to-head quantitative comparisons with jensenone are limited within the same study [1].
| Evidence Dimension | Antifungal activity (IC50 against Candida albicans) |
|---|---|
| Target Compound Data | IC50 = 5.5 μg/mL |
| Comparator Or Baseline | Analogue 34: IC50 = 2.0 μg/mL (C. albicans); jensenone ineffective against C. neoformans and MRSA |
| Quantified Difference | Analogue 34 is 2.75-fold more potent than jensenone against C. albicans; jensenone lacks activity against C. neoformans (IC50 not reached) where analogue 34 shows IC50 = 2.5 μg/mL |
| Conditions | In vitro broth microdilution assay following NCCLS guidelines; C. albicans ATCC 90028 |
Why This Matters
This data defines jensenone's narrow-spectrum antifungal profile, which is critical for researchers requiring selective C. albicans activity without collateral effects on other fungal pathogens or resistant bacteria.
- [1] Bharate, S. B., Khan, S. I., Yunus, N. A. M., Chauthe, S. K., Jacob, M. R., Tekwani, B. L., Khan, I. A., & Singh, I. P. (2006). Antiprotozoal and antimicrobial activities of O-alkylated and formylated acylphloroglucinols. Bioorganic & Medicinal Chemistry, 14(20), 6938-6947. View Source
